Cas no 851768-32-6 (3-methyl-1-benzofuran-5-amine)

• Product Name: 3-methyl-1-benzofuran-5-amine
• CAS No: 851768-32-6
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1119007
• PubChem ID: 20824567
• Update Time: 2025-06-30

3-methyl-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-Benzofuranamine
• SCHEMBL5341052
• BJB76832
• Z1203586519
• SY159209
• 851768-32-6
• 5-amino-3-methyl-benzofuran
• IRUXPIPZLCHAKN-UHFFFAOYSA-N
• AKOS006360756
• EN300-153745
• 3-methyl-1-benzofuran-5-amine
• MFCD15143843
• 5-Amino-3-methylbenzofurane

• Inchi： 1S/C9H9NO/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5H,10H2,1H3
• InChI Key： IRUXPIPZLCHAKN-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

3-methyl-1-benzofuran-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-methyl-1-benzofuran-5-amine

3-Methyl-1-Benzofuran-5-Amine: A Comprehensive Overview

3-Methyl-1-benzofuran-5-amine (CAS No. 851768-32-6) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocycles consisting of a benzene ring fused to a furan ring. The presence of the methyl group at position 1 and the amine group at position 5 introduces distinct electronic and steric properties, making it a versatile molecule for various applications.

The synthesis of 3-methyl-1-benzofuran-5-amine involves a combination of classical organic synthesis techniques and modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, to minimize environmental impact while maintaining product quality.

One of the most promising applications of 3-methyl-1-benzofuran-5-amine lies in its potential as a building block for drug discovery. The molecule's ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For instance, recent studies have demonstrated its efficacy in inhibiting certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Furthermore, its role as a precursor in the synthesis of more complex bioactive molecules has been highlighted in several research articles.

In the realm of materials science, 3-methyl-1-benzofuran-5-amine has shown promise as an electron-rich component in organic electronics. Its ability to participate in charge transfer interactions makes it a valuable candidate for designing new types of conductive polymers and organic semiconductors. Recent breakthroughs in this area include its use in creating high-performance organic field-effect transistors (OFETs), where it contributes to enhanced carrier mobility and device stability.

The physical properties of 3-methyl-1-benzofuran-5-amine are equally intriguing. Its melting point, boiling point, and solubility characteristics have been thoroughly investigated under various conditions. These studies have revealed that the compound exhibits good solubility in polar solvents, which is advantageous for its use in solution-based chemical reactions and formulations. Additionally, its UV-vis absorption spectrum has been analyzed, providing insights into its electronic transitions and potential applications in optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 3-methyl-1-benzofuran-5-amine is essential for its safe handling and disposal. Recent eco-toxicological studies have assessed its impact on aquatic organisms, indicating that it poses minimal risk under standard usage conditions. However, further research is needed to fully understand its long-term environmental fate.

In conclusion, 3-methyl-1-benzofuran-5-amine (CAS No. 851768-32-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic research and industrial applications.